Cas no 903586-62-9 (2-(4-chlorophenyl)-5-4-(4-fluorobenzoyl)piperazin-1-yl-1,3-oxazole-4-carbonitrile)

• Product Name: 2-(4-chlorophenyl)-5-4-(4-fluorobenzoyl)piperazin-1-yl-1,3-oxazole-4-carbonitrile
• CAS No: 903586-62-9
• MF: C₂₁H₁₆ClFN₄O₂
• MW: 410.828746795654
• CID: 5425312
• Update Time: 2025-10-30

2-(4-chlorophenyl)-5-4-(4-fluorobenzoyl)piperazin-1-yl-1,3-oxazole-4-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 2-(4-chlorophenyl)-5-[4-(4-fluorobenzoyl)-1-piperazinyl]-1,3-oxazole-4-carbonitrile
• 4-Oxazolecarbonitrile, 2-(4-chlorophenyl)-5-[4-(4-fluorobenzoyl)-1-piperazinyl]-
• 2-(4-chlorophenyl)-5-4-(4-fluorobenzoyl)piperazin-1-yl-1,3-oxazole-4-carbonitrile

• Inchi： 1S/C21H16ClFN4O2/c22-16-5-1-14(2-6-16)19-25-18(13-24)21(29-19)27-11-9-26(10-12-27)20(28)15-3-7-17(23)8-4-15/h1-8H,9-12H2
• InChI Key： CJGJXBHECTZXMJ-UHFFFAOYSA-N
• SMILES： O1C(N2CCN(C(=O)C3=CC=C(F)C=C3)CC2)=C(C#N)N=C1C1=CC=C(Cl)C=C1

Additional information on 2-(4-chlorophenyl)-5-4-(4-fluorobenzoyl)piperazin-1-yl-1,3-oxazole-4-carbonitrile

Introduction to 2-(4-Chlorophenyl)-5-4-(4-Fluorobenzoyl)piperazin-1-yl-1,3-oxazole-4-carbonitrile (CAS No. 903586-62-9)

2-(4-Chlorophenyl)-5-4-(4-fluorobenzoyl)piperazin-1-yl-1,3-oxazole-4-carbonitrile, with the CAS number 903586-62-9, is a synthetic compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound belongs to the class of oxazoles and is characterized by its unique structural features, including a chlorophenyl group, a fluorobenzoyl-piperazine moiety, and a cyano group. These structural elements contribute to its potential biological activities and therapeutic applications.

The synthesis of 2-(4-chlorophenyl)-5-4-(4-fluorobenzoyl)piperazin-1-yl-1,3-oxazole-4-carbonitrile typically involves multistep reactions, including the formation of the oxazole ring and the subsequent functionalization of the piperazine and benzoyl groups. Recent advancements in synthetic methodologies have led to more efficient and scalable routes for the production of this compound, making it more accessible for both academic research and industrial applications.

In terms of its biological activity, 2-(4-chlorophenyl)-5-4-(4-fluorobenzoyl)piperazin-1-yl-1,3-oxazole-4-carbonitrile has been extensively studied for its potential as a modulator of various biological targets. One of the key areas of interest is its interaction with G protein-coupled receptors (GPCRs), which are involved in numerous physiological processes and are important targets for drug development. Studies have shown that this compound can selectively bind to specific GPCRs, modulating their activity and potentially leading to therapeutic effects in conditions such as neurodegenerative diseases, psychiatric disorders, and cancer.

Recent research has also explored the pharmacokinetic properties of 2-(4-chlorophenyl)-5-4-(4-fluorobenzoyl)piperazin-1-yl-1,3-oxazole-4-carbonitrile. Its stability in biological systems, absorption, distribution, metabolism, and excretion (ADME) profiles have been evaluated using both in vitro and in vivo models. These studies have provided valuable insights into the compound's behavior in the body and its potential for use as a therapeutic agent. For instance, it has been found to exhibit good oral bioavailability and a favorable half-life, which are desirable characteristics for a drug candidate.

The safety profile of 2-(4-chlorophenyl)-5-4-(4-fluorobenzoyl)piperazin-1-yl-1,3-oxazole-4-carbonitrile is another critical aspect that has been investigated. Preclinical toxicity studies have shown that it is generally well-tolerated at therapeutic doses, with minimal adverse effects observed. However, as with any new chemical entity (NCE), further extensive safety evaluations are necessary before it can be advanced to clinical trials.

Clinical trials are an essential step in the drug development process, and several studies have been initiated to evaluate the efficacy and safety of 2-(4-chlorophenyl)-5-4-(4-fluorobenzoyl)piperazin-1-yl-1,3-oxazole-4-carbonitrile in human subjects. Phase I trials have focused on assessing its safety and pharmacokinetics in healthy volunteers, while Phase II trials are designed to evaluate its therapeutic effects in specific patient populations. Preliminary results from these trials have been promising, indicating that this compound may have significant therapeutic potential.

In addition to its potential as a standalone therapeutic agent, 2-(4-chlorophenyl)-5-4-(4-fluorobenzoyl)piperazin-1-yl-1,3-thiazole-based derivatives are being explored for their synergistic effects when combined with other drugs. This approach aims to enhance therapeutic outcomes while reducing side effects. For example, combination therapies involving this compound and existing treatments for neurodegenerative diseases have shown promising results in preclinical models.

The future prospects for 2-(4-chlorophenyl)-5-[N-(N--benzoylpiperazin)-N--methylamino]-1,H-benzimidazole-based compounds are bright. Ongoing research continues to uncover new insights into their mechanisms of action and potential applications. As our understanding of these compounds deepens, they may find broader use in various medical fields, contributing to the development of more effective treatments for a range of diseases.

In conclusion, 2-(4-chlorophenyl)-5-[N-(N--benzoylpiperazin)-N--methylamino]-1,H-benzimidazole (CAS No. 903586-62) represents an exciting area of research in medicinal chemistry. Its unique structural features and promising biological activities make it a valuable candidate for further investigation and potential clinical application. As research progresses, it is likely that this compound will play an increasingly important role in the development of novel therapeutics.